N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-3-phenylbenzo[c]isoxazole-5-carboxamide

• IUPAC Name: N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-3-phenyl-2,1-benzoxazole-5-carboxamide
• InChI: InChI=1S/C23H22N6O4/c1-31-23-26-19(25-22(27-23)29-9-11-32-12-10-29)14-24-21(30)16-7-8-18-17(13-16)20(33-28-18)15-5-3-2-4-6-15/h2-8,13H,9-12,14H2,1H3,(H,24,30)
• InChI Key: BHXOKRXTESMOTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCOCC2)CNC(=O)C3=CC4=C(ON=C4C=C3)C5=CC=CC=C5
• Molecular Formula: C23H22N6O4
• Molecular Weight: 446.5 g/mol

Description

N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-3-phenylbenzo[c]isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C23H22N6O4 and its molecular weight is 446.467. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research in the field of heterocyclic chemistry has led to the development of novel compounds with potential for various biological activities. For example, the synthesis of novel benzodifuranyl, 1,3,5-triazines, and other heterocyclic compounds derived from visnaginone and khellinone has been reported. These compounds were evaluated for their anti-inflammatory and analgesic properties, showcasing the versatility of triazine derivatives in medicinal chemistry (Abu‐Hashem et al., 2020).

Antimicrobial Activities

Another area of application involves the synthesis of triazole derivatives containing morpholine moieties, which have been screened for antimicrobial activities. Some of these compounds exhibited good or moderate activities against test microorganisms, indicating their potential use in developing new antimicrobial agents (Bektaş et al., 2007).

Molecular Imaging in Parkinson's Disease

The compound has also been investigated in the context of molecular imaging for Parkinson's disease. Synthesis of radiolabeled derivatives for imaging the LRRK2 enzyme in Parkinson's disease showcases the application of such compounds in neurodegenerative disease research (Wang et al., 2017).

Antitumor Activities

The synthesis and evaluation of morpholino-containing compounds for their anticancer properties have been extensively studied. These compounds have shown effective inhibition on the proliferation of cancer cell lines, demonstrating the potential of triazine derivatives in cancer therapy (Lu et al., 2017).

Crystal Structure and Chemical Properties

Research into the crystal structure and chemical properties of triazine derivatives provides insight into their potential applications in materials science and drug design. The structural analysis of these compounds contributes to a better understanding of their reactivity and interaction with biological targets (Fridman et al., 2003).